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Compound Name: L-Kynurenine-13C4,15N-1
Cat. No.: B15556761
Get Quote
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This in-depth technical guide provides core information on the basic properties, structure, and
analytical applications of L-Kynurenine-13C4,1°N, a stable isotope-labeled internal standard
crucial for the accurate quantification of L-kynurenine in biological matrices. This document is
intended for researchers, scientists, and drug development professionals working in fields such
as neurobiology, immunology, and oncology, where the kynurenine pathway is of significant
interest.

Core Properties and Structure

L-Kynurenine-13Ca4,2°N is a synthetic isotopologue of L-kynurenine, a key metabolite in the
tryptophan catabolic pathway. The incorporation of four Carbon-13 (*3C) atoms and one
Nitrogen-15 (*N) atom results in a molecule with a higher mass than its endogenous
counterpart, making it an ideal internal standard for mass spectrometry-based quantification.

The fundamental properties of L-Kynurenine-13Ca4,1>N are summarized in the table below.
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Chemical Name

(2S)-2-Amino-4-(2-
aminophenyl)-4-oxobutanoic
acid-13Ca,>N

[1]

Molecular Formula

13C4C6H12°NN O3

(112131

Molecular Weight

Approximately 213.17 g/mol

[1](2]

Unlabeled CAS Number

2922-83-0 (for L-Kynurenine)

[2]141[5]

Labeled CAS Number

Not Applicable (NA)

[2]

Physical State

Crystalline solid

[4]

Solubility

Soluble in DMSO and water

[4]

Molecular Structure:

The molecular structure of L-Kynurenine consists of an anthraniloyl group attached to the

gamma-carbon of what was formerly an alanine residue. The isotopic labeling in L-Kynurenine-

13C4,%>N is strategically placed on the carbon backbone and the amino group.

The Kynurenine Pathway: A Central Metabolic Route

L-kynurenine is a pivotal intermediate in the kynurenine pathway, which is the primary route for

tryptophan degradation in the body.[6][7] This pathway is initiated by the enzymes indoleamine

2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO).[6] The subsequent metabolism

of L-kynurenine branches into two main arms, leading to the production of neuroprotective

metabolites like kynurenic acid (KYNA) or potentially neurotoxic compounds such as quinolinic

acid (QUIN).[6] Dysregulation of this pathway has been implicated in a variety of pathologies,

including neurodegenerative diseases, psychiatric disorders, and cancer.[6]
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Figure 1: Simplified diagram of the Kynurenine Pathway.

Experimental Protocols: Quantification of L-
Kynurenine via LC-MS/MS

The use of a stable isotope-labeled internal standard like L-Kynurenine-13C4,1>N is best practice
for accurate and precise quantification of endogenous L-kynurenine in complex biological
samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a
representative protocol synthesized from established methodologies.[8][9][10]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma or serum, add a known concentration of L-Kynurenine-13Ca4,2>N internal
standard solution.

e Add 500 pL of methanol or a solution of trifluoroacetic acid to precipitate proteins.[9][10]
o Vortex the mixture thoroughly.

» Centrifuge at high speed (e.g., 20,000 x g) for 5-10 minutes to pellet the precipitated
proteins.[8][10]

o Transfer the supernatant to a clean vial for analysis.
2. Liquid Chromatography
e Column: A C18 reversed-phase column is commonly used for separation.[8][11]

e Mobile Phase A: Water with 0.1% formic acid.[8]
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Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[8]

Gradient: A gradient elution is typically employed, starting with a high percentage of mobile
phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

Flow Rate: A typical flow rate is between 0.3-0.5 mL/min.[10]

3. Tandem Mass Spectrometry

lonization: Electrospray ionization (ESI) in positive ion mode is generally used.[10]

Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive
detection. The mass spectrometer is set to monitor specific precursor-to-product ion
transitions for both endogenous L-kynurenine and the L-Kynurenine-13Ca,>N internal
standard.

o Example MRM transition for L-Kynurenine: m/z 209.1 - 146.1[10]

o The specific transition for L-Kynurenine-13Ca4,2>N will be higher due to the mass of the
isotopes and needs to be determined empirically.

4. Quantification

e The concentration of endogenous L-kynurenine is determined by calculating the ratio of the
peak area of the analyte to the peak area of the internal standard and comparing this ratio to
a calibration curve prepared with known concentrations of unlabeled L-kynurenine and a
fixed concentration of the internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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